6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine

• Molecular Formula: C9H9ClN4
• Molecular Weight: 208.65 g/mol
• IUPAC Name: 6-chloro-N-methyl-N-pyrrol-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C9H9ClN4/c1-13(14-4-2-3-5-14)9-6-8(10)11-7-12-9/h2-7H,1H3
• InChI Key: QQOJGHGDAYRLBU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=NC=N1)Cl)N2C=CC=C2

Description

6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine is a useful research compound. Its molecular formula is C9H9ClN4 and its molecular weight is 208.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyrimidine (5.0 g), in 50 ml absolute ethanol was added triethylamine (5.8 ml), followed by a solution of N-methyl-1H-pyrrol-1-amine (3.2 g), in 30 ml ethanol. After stirring at 80° C. for twenty hours, the mixture was poured into 300 ml water, stirred for five minutes, and the resultant tan precipitate collected and dried to give 2.4 g, m.p. 88°-89° C. This material was sublimed at 75° C./1.0 mm Hg to give 2.2 g (31%) of 6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine, m.p. 88°-89° C.